Cas no 5457-25-0 (Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI))

• Product Name: Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI)
• CAS No: 5457-25-0
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 376639
• PubChem ID: 230278
• Update Time: 2025-04-19

Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI)
• ethyl 2-cyano-2-nitrosoacetate
• ethyl 2-cyano-2-nitroso-acetate
• AC1Q4QSW
• AR-1I8888
• CTK8J1755
• ethyl 3-nitrilo-n-oxoalaninate
• NSC24930
• NSC-24930
• 5457-25-0
• SCHEMBL11591968
• DTXSID80282206

• Inchi： 1S/C5H6N2O3/c1-2-10-5(8)4(3-6)7-9/h4H,2H2,1H3
• InChI Key： TVFCFJLTGCCYOZ-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)N=O)=O)CC

Computed Properties

• Exact Mass: 142.03788
• Monoisotopic Mass: 142.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 198.5°Cat760mmHg
• Flash Point: 73.9°C
• Refractive Index: 1.495
• PSA: 79.52
• LogP: 0.20808